NV-128
NV-128
NV-128 is a novel isoflavone derivative, which has been shown in pre-clinical studies to promote cancer cell death in multi drug resistant cancer cells by inducing caspase-independent DNA degradation and cancer cell death via the AKT-mTOR pathway. In contrast to phenoxodiol and triphendiol, NV-128 has been shown to induce caspase-independent DNA degradation and cancer cell death. It appears that in conjunction with autophagy induction, NV-128 induces caspase independent cell death via the AKT-mTOR pathway resulting in beclin sequestration of Bcl-2, Bax up-regulation and mitochondrial depolarization. As a consequence, endonuclease G translocates to the nucleus where it initiates DNA degradation and cell death. This offers an opportunity for use as a monotherapy in chemoresistant cancers and enhanced efficacy against cancer targets less susceptible to phenoxodiol. The option for co-administration of combinations of these drugs is also under investigation to extend the potential therapeutic range of this unique class of oncology compounds.
Brand Name:
Vulcanchem
CAS No.:
1210335-22-0
VCID:
VC0197107
InChI:
SMILES:
Molecular Formula:
Molecular Weight:
NV-128
CAS No.: 1210335-22-0
Inhibitors
VCID: VC0197107
Molecular Formula:
Molecular Weight:
| CAS No. | 1210335-22-0 |
|---|---|
| Product Name | NV-128 |
| Appearance | Solid powder |
| Description | NV-128 is a novel isoflavone derivative, which has been shown in pre-clinical studies to promote cancer cell death in multi drug resistant cancer cells by inducing caspase-independent DNA degradation and cancer cell death via the AKT-mTOR pathway. In contrast to phenoxodiol and triphendiol, NV-128 has been shown to induce caspase-independent DNA degradation and cancer cell death. It appears that in conjunction with autophagy induction, NV-128 induces caspase independent cell death via the AKT-mTOR pathway resulting in beclin sequestration of Bcl-2, Bax up-regulation and mitochondrial depolarization. As a consequence, endonuclease G translocates to the nucleus where it initiates DNA degradation and cell death. This offers an opportunity for use as a monotherapy in chemoresistant cancers and enhanced efficacy against cancer targets less susceptible to phenoxodiol. The option for co-administration of combinations of these drugs is also under investigation to extend the potential therapeutic range of this unique class of oncology compounds. |
| Synonyms | NV128; NV 128; NV-128;NONE |
| Reference | 1:Cancer. 2009 Jul 15;115(14):3204-16. doi: 10.1002/cncr.24397. NV-128, a novel isoflavone derivative, induces caspase-independent cell death through the Akt/mammalian target of rapamycin pathway.Alvero AB,Montagna MK,Chen R,Kim KH,Kyungjin K,Visintin I,Fu HH,Brown D,Mor G, PMID: 19472400 PMCID: PMC2757274 DOI: 10.1002/cncr.24397 |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume